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Compound of Interest

Compound Name: Diclazuril-d4

Cat. No.: B12417808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling procedures, and toxicological

data for Diclazuril-d4. Given that Diclazuril-d4 is a deuterated form of Diclazuril, its chemical

and toxicological properties are considered analogous to the parent compound. All data

presented herein pertains to Diclazuril and should be applied with due diligence to its

deuterated analogue.

Section 1: Hazard Identification and Classification
Diclazuril is classified as a substance with potential health hazards. The primary concerns are

reproductive toxicity and organ damage through prolonged or repeated exposure.

GHS Hazard Statements:

H361d: Suspected of damaging the unborn child.[1][2][3][4]

H373: May cause damage to organs (Lungs, Lymph nodes, Liver) through prolonged or

repeated exposure.[1]

Signal Word: Warning[3][4]

Hazard Pictograms:
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Section 2: Toxicological Data
The following tables summarize the available acute toxicity data for Diclazuril. These studies

were conducted following standardized experimental protocols, such as those outlined by the

Organisation for Economic Co-operation and Development (OECD).

Table 1: Acute Oral Toxicity[1][4][5][6]
Species Route LD50 (mg/kg bw) Method

Rat Oral >5000
OECD Test Guideline

420

Mouse Oral >5000
OECD Test Guideline

420

Dog Oral >5000
OECD Test Guideline

420

Table 2: Acute Dermal Toxicity[1][4][6]
Species Route LD50 (mg/kg bw) Method

Rabbit Dermal >4000
OECD Test Guideline

402

Table 3: Acute Inhalation Toxicity[2][4][5][6]
Species Route LC50 (mg/L) Exposure Time Method

Rat Inhalation >2.24 4 hours
OECD Test

Guideline 403

Section 3: Experimental Protocols
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The toxicological data presented in this guide are derived from studies conducted in

accordance with internationally recognized guidelines. The following provides an overview of

the methodologies employed in these key experiments.

OECD Test Guideline 420: Acute Oral Toxicity - Fixed
Dose Procedure
This method is designed to assess the acute toxic effects of a substance following oral

administration.[5][6][7][8][9] A stepwise procedure is used where groups of animals, typically

female rats, are dosed at one of a series of fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg).

[6][9] The initial dose is selected based on a preliminary "sighting study" to identify a dose that

produces signs of toxicity without mortality.[6][8][9] Subsequent dosing depends on the

observed outcomes.[6] Animals are observed for a total of 14 days for signs of toxicity and

mortality.[7][9] This procedure aims to identify a dose that causes evident toxicity, allowing for

classification of the substance's hazard, while minimizing animal mortality.[5][6][7]

OECD Test Guideline 402: Acute Dermal Toxicity
This guideline evaluates the potential adverse effects of a substance from a single dermal

exposure.[10][11] The test substance is applied uniformly to a shaved area of the skin

(approximately 10% of the body surface) of the test animals, usually rabbits or rats.[10][12] The

application site is then covered with a porous gauze dressing for a 24-hour exposure period,

after which the residual test substance is removed.[10][12] Animals are observed for 14 days

for signs of dermal irritation, systemic toxicity, and mortality.[10][11] This test determines the

median lethal dose (LD50) and provides information for hazard classification and labeling.[10]

OECD Test Guideline 403: Acute Inhalation Toxicity
This test provides information on health hazards arising from short-term inhalation exposure to

a chemical.[13][14][15][16] The test involves exposing animals, typically rats, to the substance

as a gas, vapor, aerosol, or particulate for a defined period, usually 4 hours.[13][14][15][16] A

traditional protocol involves exposing groups of animals to at least three different

concentrations to determine the median lethal concentration (LC50).[13][14][15] A

"Concentration x Time" (CxT) protocol may also be used to assess the relationship between

concentration, exposure duration, and toxicity.[13][14][15] Following exposure, animals are

observed for at least 14 days.[13][16]
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Section 4: Signaling Pathway of Diclazuril-Induced
Apoptosis
Diclazuril has been shown to induce apoptosis in the protozoan parasite Eimeria tenella. This

process involves the nuclear translocation of Glyceraldehyde-3-Phosphate Dehydrogenase

(GAPDH), a key glycolytic enzyme, and the subsequent activation of an intrinsic caspase-

mediated cell death pathway.
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Caption: Diclazuril-induced apoptosis in Eimeria tenella.

Pathway Description: Diclazuril treatment leads to an increased expression of GAPDH in the

cytoplasm.[3][17] This is followed by the translocation of GAPDH into the nucleus.[3][17]

Concurrently, Diclazuril disrupts the mitochondrial membrane potential, leading to the release

of cytochrome c.[18] This event triggers the activation of the intrinsic apoptotic pathway,

characterized by the activation of caspase-9, which in turn activates the executioner caspase-

3, ultimately leading to programmed cell death.[3][17][18]
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Section 5: Safe Handling and Emergency
Procedures
Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

handling conditions. The following diagram outlines a general workflow for selecting adequate

PPE.
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Start: Handling
Diclazuril-d4

Assess Risk of Exposure
(Inhalation, Dermal, Eye)

Is adequate ventilation
(e.g., fume hood) available?

 High Risk of Inhalation

Wear Chemical-Resistant Gloves
(e.g., nitrile)

 Dermal Contact
Possible

Wear Safety Glasses
with Side Shields or Goggles

 Eye Contact
Possible

Wear Respiratory Protection
(e.g., NIOSH-approved respirator)

 No

 Yes

Wear a Lab Coat
or Protective Clothing

Proceed with Handling

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.
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First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.

General Advice: In case of accident or if you feel unwell, seek medical advice immediately.[1][2]

First aid responders should use recommended PPE.[1]

Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. Get

medical attention.[1][3][4]

Skin Contact: Immediately flush skin with plenty of soap and water.[1][3][4] Remove

contaminated clothing and shoes.[1][3][4] Wash clothing before reuse.[1][3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[1]

[2][3][4]

Ingestion: Do NOT induce vomiting.[1][2][3][4] Rinse mouth thoroughly with water.[1][2][3][4]

Get medical attention.[1][2][3][4]

Spillage and Disposal
Spills: In case of a spill, avoid dust formation.[1] Use personal protective equipment.[3]

Contain the spill and collect with an inert absorbent material.[3] Dispose of the waste in an

approved waste disposal plant.[1][3] Local authorities should be advised if significant

spillages cannot be contained.[1][2][3]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1][3]

Section 6: Storage and Stability
Storage: Keep in properly labeled containers.[1][3] Store in a cool, dry, and well-ventilated

area. Store locked up.[3][4]

Stability: Stable under normal conditions.[1][4][19]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1][4][19]
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Hazardous Decomposition Products: No hazardous decomposition products are known

under normal conditions of use.[1][4][19]

This technical guide is intended to provide comprehensive safety information for the handling of

Diclazuril-d4. It is imperative that all users read and understand this information before

working with this compound. Always adhere to good laboratory practices and local safety

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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